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Compound of Interest

Compound Name: Bismuth-207
CAS No.: 13982-38-2
Cat. No.: B1239042
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Applications of Bismuth-207 in Nuclear Physics
Education

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and experimental protocols for the use of
Bismuth-207 (2°7Bi) in nuclear physics education. Bismuth-207 is a valuable educational tool
due to its relatively long half-life, complex decay scheme involving electron capture, and the
emission of distinct gamma rays and conversion electrons. These characteristics allow for a
variety of experiments that demonstrate fundamental principles of nuclear decay and radiation
detection.

Properties of Bismuth-207

Bismuth-207 decays by electron capture to excited states of Lead-207 (2°’Pb), which then de-
excite by gamma-ray emission or internal conversion.[1] A small fraction of decays also occur
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through positron emission.[1] The long half-life of 32.9 years makes it a convenient source for
educational laboratories, as it does not require frequent replacement.[2]

Table 1: Decay Characteristics of Bismuth-207

Property Value

Half-Life 32.9 years[2?]

Primary Decay Mode Electron Capture (100%)[3]
Daughter Nucleus Lead-207 (2°7Pb)[3]

Q-value (EC) 2397.8 keV|[3]

Beta Decay Energy (B+) Max: 806 keV, Avg: 383 keV[1][2]

Table 2: Major Gamma and X-ray Emissions from the Decay of Bismuth-207

Emission Energy (keV) Intensity (%)
Gamma 569.70 97.74[3]

Gamma 1063.66 74.30[3]

Gamma 1770.23 6.87[3]

X-ray (Ka) ~74 Visible in spectra[4]
X-ray (KB) ~85 Visible in spectral4]

Table 3: Prominent Internal Conversion Electron Energies from Bismuth-207 Decay

Transition Energy (keV) Shell Electron Energy (keV)
569.70 K 481.7

569.70 L 554.4

1063.66 K 975.6

1063.66 L 1048.4
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Experimental Applications in Education
Gamma-Ray Spectroscopy

This experiment allows students to identify the characteristic gamma rays emitted following the
decay of 2°7Bi and to calibrate a gamma-ray spectrometer.

Protocol: Gamma-Ray Spectroscopy of Bismuth-207

Objective: To measure the gamma-ray spectrum of a 2°7Bi source and identify its characteristic
photopeaks.

Materials:

e Bismuth-207 sealed source

e Sodium lodide (Nal(Tl)) or High-Purity Germanium (HPGe) detector
e Preamplifier

o Amplifier

e Multi-Channel Analyzer (MCA)

e High Voltage Power Supply

e Oscilloscope

o Standard calibration sources (e.g., 13’Cs, ¢°Co, 22Na)[5][6]
Procedure:

o Setup: Connect the detector to the high voltage supply, preamplifier, amplifier, and MCA as
shown in the experimental workflow diagram.[7] Ensure the high voltage is initially off.

o Safety Precautions: Handle the radioactive sources with forceps. Wear gloves and safety
glasses.[8]

e Energy Calibration:
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Place a standard calibration source (e.g., 13’Cs) at a reproducible distance from the
detector.

Turn on the high voltage to the recommended value for the detector (e.g., 700-800V for
Nal(TI)).[7]

Adjust the amplifier gain to position the known photopeak (e.g., 662 keV for 13’Cs) in the
upper half of the MCA channel range.

Acquire a spectrum for a sufficient time to obtain a well-defined peak.
Record the channel number corresponding to the photopeak.

Repeat this process for other calibration sources with known gamma-ray energies (e.g.,
60Co with 1173 and 1332 keV peaks, 2Na with 511 and 1275 keV peaks).[5][6]

Plot a graph of gamma-ray energy versus channel number to create a calibration curve.

207Bj Spectrum Acquisition:

o

o

Replace the calibration source with the 2°7Bi source at the same distance from the
detector.

Acquire a gamma-ray spectrum for a duration sufficient to resolve the peaks of interest
(e.g., 30 minutes).[5]

Data Analysis:

[¢]

[e]

o

o

Identify the channel numbers of the photopeaks in the 2°7Bi spectrum.
Use the energy calibration curve to determine the energies of these photopeaks.

Compare the measured energies with the known gamma-ray energies of the 2°7Bi decay
(569.7 keV, 1063.66 keV, and 1770.23 keV).[3][9]

Identify the Compton edges associated with the main photopeaks.[4]
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Procedure Data Analysis
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Workflow for Gamma-Ray Spectroscopy.

Conversion Electron Spectroscopy

This experiment demonstrates the process of internal conversion and allows for the
measurement of the energies of conversion electrons.

Protocol: Conversion Electron Spectroscopy of Bismuth-207

Obijective: To measure the energy spectrum of conversion electrons from a 2°7Bi source.
Materials:

o Bismuth-207 conversion electron source (thin deposit on a backing)[10]

« Silicon (Si) detector (e.g., PIPS or Si(Li))[4][11]

e Vacuum chamber

o Preamplifier

o Amplifier

e Multi-Channel Analyzer (MCA)

e High Voltage Power Supply
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o Computer for data acquisition
Procedure:

e Setup: Mount the Si detector and the 2°7Bi source inside the vacuum chamber. Ensure the
source is positioned close to the detector.

e Vacuum: Evacuate the chamber to a low pressure to minimize electron energy loss in the air.

o Connections: Connect the detector to the preamplifier, amplifier, MCA, and high voltage
supply as in the gamma spectroscopy setup.

» Detector Biasing: Slowly apply the recommended positive high voltage to the detector (up to
600V).[11] Do not expose the detector to light when the voltage is on.[11]

» Energy Calibration: Use the known energies of the conversion electrons from 2°7Bi for
calibration. The most intense peaks are at 482 keV, 554 keV, 976 keV, and 1048 keV.

e Spectrum Acquisition: Acquire the electron spectrum for a sufficient duration to obtain good
statistics for the conversion electron peaks.

o Data Analysis:
o ldentify the prominent peaks in the spectrum.

o Perform a calibration by fitting the known electron energies to the observed peak channel
numbers.

o Analyze the relative intensities of the K and L conversion electron peaks for a given
gamma transition (e.g., the 1063.66 keV transition).

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Procedure Data Analysis

Mount Source Evacuate Apply High Acquire Identify Energy Analyze Peak
& Detector Chamber Voltage Spectrum Conversion Peaks ™| calibration Intensities

A
A4

Experimental Setup

Spectroscopy Electronics

Vacuum Chamber Si Detector (PreAmp, Amp, MCA, HVPS)

Computer
Bi-207 Source

Click to download full resolution via product page

Workflow for Conversion Electron Spectroscopy.

Analysis of the Bismuth-207 Decay Scheme

By combining the results from gamma-ray and conversion electron spectroscopy, students can
analyze the decay scheme of 2°7Bi.

Protocol: Decay Scheme Analysis
Obijective: To construct a partial decay scheme for 2°7Bi using experimental data.
Procedure:

o Gamma Energies: From the gamma spectroscopy experiment, determine the precise
energies of the emitted gamma rays.

» Transition Placement: Propose energy levels in the daughter nucleus, 2°7Pb, that are
consistent with the measured gamma-ray energies. The two most intense gamma rays at
569.7 keV and 1063.66 keV are emitted in a cascade.[3]

o Coincidence Measurements (Optional Advanced Experiment): Use two detectors in a
coincidence setup to confirm that the 569.7 keV and 1063.66 keV gamma rays are in
cascade.
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e Conversion Coefficients (Advanced): Calculate the experimental internal conversion
coefficient (a = le / ly) for a given transition by measuring the intensity of the conversion

electrons (le) and the corresponding gamma rays (ly). Compare this to theoretical values to
determine the multipolarity of the transition.
o Decay Scheme Construction: Draw the energy levels of 2°7Pbh and the transitions between

them, labeling each transition with its energy.
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Simplified Decay Scheme of Bismuth-207.

Safety Precautions

When working with Bismuth-207, it is essential to follow standard radiation safety protocols.
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e ALARA Principle: Keep radiation exposure As Low As Reasonably Achievable. This can be
achieved by minimizing time spent near the source, maximizing distance from the source,
and using appropriate shielding.[8]

o Personal Protective Equipment (PPE): Wear a lab coat, disposable gloves, and safety
glasses when handling the source.[12]

e Source Handling: Always handle the sealed source with forceps or tongs. Never handle it
directly with your hands.[8]

o Contamination Monitoring: Use a Geiger-Miller survey meter to monitor the work area for
any contamination.[8]

o Storage: Store the radioactive source in a designated, shielded, and labeled container when
not in use.

By utilizing Bismuth-207 in these educational experiments, students can gain a practical
understanding of nuclear decay processes, radiation detection techniques, and the principles of
gamma-ray and electron spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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